Cas no 1445328-00-6 (N-(4-cyanothian-4-yl)furan-3-carboxamide)

• Product Name: N-(4-cyanothian-4-yl)furan-3-carboxamide
• CAS No: 1445328-00-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5948733
• PubChem ID: 75389916
• Update Time: 2025-05-30

N-(4-cyanothian-4-yl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanothian-4-yl)furan-3-carboxamide
• AKOS033392479
• EN300-26686172
• Z1517961939
• 1445328-00-6

• Inchi： 1S/C11H12N2O2S/c12-8-11(2-5-16-6-3-11)13-10(14)9-1-4-15-7-9/h1,4,7H,2-3,5-6H2,(H,13,14)
• InChI Key： ABMGFMYXSKNSJK-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC1)NC(C1=COC=C1)=O

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.3Ų

Additional information on N-(4-cyanothian-4-yl)furan-3-carboxamide

N-(4-Cyanothian-4-yl)furan-3-carboxamide: A Comprehensive Overview

N-(4-Cyanothian-4-yl)furan-3-carboxamide, identified by the CAS number 1445328-00-6, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a furan ring substituted with a carboxamide group at the 3-position and a cyanothian group at the 4-position, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of furan-based compounds in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The presence of the cyanothian group in N-(4-cyanothian-4-yl)furan-3-carboxamide introduces additional functionality, potentially enhancing the compound's bioactivity. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions, optimizing conditions to achieve high yields and purity.

The structural features of N-(4-cyanothian-4-yl)furan-3-carboxamide make it an ideal candidate for exploring its pharmacokinetic properties. Preliminary in vitro studies suggest that the compound exhibits moderate solubility in aqueous media and demonstrates potential for permeability across biological membranes. These properties are crucial for its evaluation as a drug candidate, as they influence bioavailability and efficacy.

In terms of application, N-(4-cyanothian-4-yl)furan-3-carboxamide has shown promise in inhibiting certain enzymatic activities, particularly those associated with inflammatory pathways. This makes it a potential lead compound for anti-inflammatory drug development. Additionally, its ability to modulate receptor signaling pathways has been under investigation, with recent findings indicating potential therapeutic benefits in neurodegenerative diseases.

The synthesis of N-(4-cyanothian-4-yl)furan-3-carboxamide involves a multi-step process that begins with the preparation of the furan derivative. The introduction of the cyanothian group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Researchers have employed various catalysts and reagents to optimize this step, achieving high levels of purity in the final product.

From an environmental perspective, understanding the degradation pathways of N-(4-cyanothian-4-yl)furan-3-carboxamide is essential for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex intermediates. This information is critical for determining its persistence in natural environments and guiding strategies for safe disposal.

In conclusion, N-(4-cyanothian-4-yl)furan-3-carboxamide (CAS No. 1445328-00-6) represents a valuable addition to the arsenal of compounds being explored for diverse applications. Its unique structure, coupled with promising biological activity, positions it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative chemical discoveries.